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(4Z)-2-(4-tert-butyl-1,3-thiazol-2-yl)-5-(4-nitrophenyl)-4-[[2-(piperidine-1-carbonyl)phenyl]hydrazinylidene]pyrazol-3-one (4Z)-2-(4-tert-butyl-1,3-thiazol-2-yl)-5-(4-nitrophenyl)-4-[[2-(piperidine-1-carbonyl)phenyl]hydrazinylidene]pyrazol-3-one
Brand Name: Vulcanchem
CAS No.:
VCID: VC1025865
InChI: InChI=1S/C28H29N7O4S/c1-28(2,3)22-17-40-27(29-22)34-26(37)24(23(32-34)18-11-13-19(14-12-18)35(38)39)31-30-21-10-6-5-9-20(21)25(36)33-15-7-4-8-16-33/h5-6,9-14,17,30H,4,7-8,15-16H2,1-3H3/b31-24-
SMILES: CC(C)(C)C1=CSC(=N1)N2C(=O)C(=NNC3=CC=CC=C3C(=O)N4CCCCC4)C(=N2)C5=CC=C(C=C5)[N+](=O)[O-]
Molecular Formula: C28H29N7O4S
Molecular Weight: 559.6 g/mol

(4Z)-2-(4-tert-butyl-1,3-thiazol-2-yl)-5-(4-nitrophenyl)-4-[[2-(piperidine-1-carbonyl)phenyl]hydrazinylidene]pyrazol-3-one

CAS No.:

Cat. No.: VC1025865

Molecular Formula: C28H29N7O4S

Molecular Weight: 559.6 g/mol

* For research use only. Not for human or veterinary use.

(4Z)-2-(4-tert-butyl-1,3-thiazol-2-yl)-5-(4-nitrophenyl)-4-[[2-(piperidine-1-carbonyl)phenyl]hydrazinylidene]pyrazol-3-one -

Specification

Molecular Formula C28H29N7O4S
Molecular Weight 559.6 g/mol
IUPAC Name (4Z)-2-(4-tert-butyl-1,3-thiazol-2-yl)-5-(4-nitrophenyl)-4-[[2-(piperidine-1-carbonyl)phenyl]hydrazinylidene]pyrazol-3-one
Standard InChI InChI=1S/C28H29N7O4S/c1-28(2,3)22-17-40-27(29-22)34-26(37)24(23(32-34)18-11-13-19(14-12-18)35(38)39)31-30-21-10-6-5-9-20(21)25(36)33-15-7-4-8-16-33/h5-6,9-14,17,30H,4,7-8,15-16H2,1-3H3/b31-24-
Standard InChI Key KXXAXRSLANRVJV-QLTSDVKISA-N
Isomeric SMILES CC(C)(C)C1=CSC(=N1)N2C(=O)/C(=N\NC3=CC=CC=C3C(=O)N4CCCCC4)/C(=N2)C5=CC=C(C=C5)[N+](=O)[O-]
SMILES CC(C)(C)C1=CSC(=N1)N2C(=O)C(=NNC3=CC=CC=C3C(=O)N4CCCCC4)C(=N2)C5=CC=C(C=C5)[N+](=O)[O-]
Canonical SMILES CC(C)(C)C1=CSC(=N1)N2C(=O)C(=NNC3=CC=CC=C3C(=O)N4CCCCC4)C(=N2)C5=CC=C(C=C5)[N+](=O)[O-]

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